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Compound of Interest

Compound Name: (2-Bromoethoxy)benzene

Cat. No.: B015470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

safety protocols for (2-Bromoethoxy)benzene, a key intermediate in pharmaceutical

synthesis.

Physicochemical Properties
(2-Bromoethoxy)benzene, also known as 2-Phenoxyethyl bromide, is a colorless crystalline

solid at room temperature.[1] It is characterized by the following properties:
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Property Value Reference

CAS Number 589-10-6 [1][2][3][4][5][6]

Molecular Formula C₈H₉BrO [1][3][4][5][6]

Molecular Weight 201.06 g/mol [1][3]

Melting Point 31-34 °C [2][6]

Boiling Point 144 °C at 40 mm Hg [2][6]

Density 1.45 g/cm³ [6]

Refractive Index 1.555-1.557 [6]

Solubility

Insoluble in water. Soluble in

methanol, chloroform, and

ethyl acetate.

[2][7]

Appearance
Clear colorless to pale yellow

liquid or white solid.
[2][6]

XLogP3 2.6 [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of (2-
Bromoethoxy)benzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃): δ 7.29-7.26 (m, 2H), 6.95-6.92 (m, 3H), 4.26-4.23 (t, J = 3.6 Hz,

2H), 3.61- 3.58 (t, J = 3.6 Hz, 2H).[2]

¹³C NMR (100 MHz, CDCl₃): δ 158.0, 129.5, 121.4, 114.8, 67.8, 29.1.[2]

Mass Spectrometry (MS)
The electron ionization (EI) mass spectrum of (2-Bromoethoxy)benzene shows characteristic

fragmentation patterns.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-_2-bromoethoxy
https://m.chemicalbook.com/CASEN_589-10-6.htm
https://www.chemscene.com/589-10-6.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589106&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=589-10-6
https://www.guidechem.com/dictionary/en/589-10-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-_2-bromoethoxy
https://www.chemscene.com/589-10-6.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589106&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=589-10-6
https://www.guidechem.com/dictionary/en/589-10-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-_2-bromoethoxy
https://www.chemscene.com/589-10-6.html
https://m.chemicalbook.com/CASEN_589-10-6.htm
https://www.guidechem.com/dictionary/en/589-10-6.html
https://m.chemicalbook.com/CASEN_589-10-6.htm
https://www.guidechem.com/dictionary/en/589-10-6.html
https://www.guidechem.com/dictionary/en/589-10-6.html
https://www.guidechem.com/dictionary/en/589-10-6.html
https://m.chemicalbook.com/CASEN_589-10-6.htm
http://www.ichemical.com/products/589-10-6.html
https://m.chemicalbook.com/CASEN_589-10-6.htm
https://www.guidechem.com/dictionary/en/589-10-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-_2-bromoethoxy
https://www.benchchem.com/product/b015470?utm_src=pdf-body
https://www.benchchem.com/product/b015470?utm_src=pdf-body
https://m.chemicalbook.com/CASEN_589-10-6.htm
https://m.chemicalbook.com/CASEN_589-10-6.htm
https://www.benchchem.com/product/b015470?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-_2-bromoethoxy
https://webbook.nist.gov/cgi/cbook.cgi?ID=C589106&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z Relative Intensity

94 99.99

107 95.54

109 84.26

200 60.77

202 59.15

Infrared (IR) Spectroscopy
IR spectroscopy data is available for (2-Bromoethoxy)benzene.[4][5] The NIST WebBook

provides access to the IR spectrum.[4][5]

Synthesis Protocol
(2-Bromoethoxy)benzene can be synthesized via the reaction of phenol with 1,2-

dibromoethane in the presence of a base.[2]

Materials and Equipment
Phenol

1,2-Dibromoethane

Sodium hydroxide (NaOH)

Reaction vessel with stirring and heating capabilities

Distillation apparatus

Experimental Procedure
Combine phenol, 1,2-dibromoethane, and sodium hydroxide in a reaction vessel.

Stir and heat the mixture at 110 °C for 6 hours.
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After the reaction, recover the excess 1,2-dibromoethane.

Wash the remaining mixture with a 5% sodium hydroxide solution and then with water.

Separate the organic layer.

Purify the product by distillation under reduced pressure, collecting the fraction at 130-150

°C (6.7 kPa).[2]

Phenol, 1,2-Dibromoethane,
Sodium Hydroxide

Reaction
(110 °C, 6h)

Workup
(NaOH wash, Water wash)

Reduced Pressure
Distillation (2-Bromoethoxy)benzene

Click to download full resolution via product page

Synthesis workflow for (2-Bromoethoxy)benzene.

Applications in Drug Development
(2-Bromoethoxy)benzene serves as a crucial intermediate in the synthesis of various

pharmaceutical compounds. It is notably used in the preparation of:

Nefazodone: An antidepressant.[2]

Oxiperomide: An antipsychotic medication.[2]

4'-substituted spiro[4H-3,1-benzoxazine-4,4'-piperidin]-2(1H)-ones: Compounds with

antihypertensive activity.[2]

Safety and Handling
(2-Bromoethoxy)benzene is a hazardous chemical and requires careful handling.

Hazard Identification
GHS Classification: Harmful if swallowed (Acute toxicity, oral), Causes skin irritation, and

Causes serious eye irritation.[1]

Pictograms:
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alt text

Signal Word: Warning[1]

Precautionary Measures
Handling: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this

product. Wear protective gloves, clothing, eye, and face protection.[8]

Storage: Store in a well-ventilated place. Keep cool.

First Aid:

If swallowed: Get medical help. Rinse mouth.[8]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

In case of skin contact: Take off contaminated clothing immediately. Wash off with soap

and plenty of water.[8]

Personal Protective Equipment Handling Procedures First Aid Measures

Protective Gloves Safety Goggles Protective Clothing Adequate Ventilation No Eating or Drinking Wash Hands After Use Rinse Eyes Wash Skin Seek Medical Attention

Safe Handling of
(2-Bromoethoxy)benzene

Click to download full resolution via product page

Key safety protocols for (2-Bromoethoxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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